Cas no 1174860-75-3 (ethyl 4-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate)

ethyl 4-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate structure
1174860-75-3 structure
Product Name:ethyl 4-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
CAS No:1174860-75-3
MF:C10H13F3N2O2
MW:250.217633008957
MDL:MFCD11215398
CID:3159782
PubChem ID:45602151
Update Time:2025-04-21

ethyl 4-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
    • ethyl 4-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate
    • ethyl4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
    • STK510360
    • Ethyl 4-(3-(trifluoromethyl)-1h-pyrazol-1-yl)butanoate
    • ethyl 4-[3-(trifluoromethyl)pyrazol-1-yl]butanoate
    • AKOS005169089
    • CS-0299116
    • EN300-232239
    • 1174860-75-3
    • MDL: MFCD11215398
    • Inchi: 1S/C10H13F3N2O2/c1-2-17-9(16)4-3-6-15-7-5-8(14-15)10(11,12)13/h5,7H,2-4,6H2,1H3
    • InChI Key: JIQTVKICBLHGHY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN(CCCC(=O)OCC)N=1)(F)F

Computed Properties

  • Exact Mass: 250.09291215Da
  • Monoisotopic Mass: 250.09291215Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1Ų

ethyl 4-3-(trifluoromethyl)-1H-pyrazol-1-ylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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ethyl 4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]butanoate
1174860-75-3 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-232239-1g
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